![molecular formula C22H22N2S B2865862 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile CAS No. 337501-02-7](/img/structure/B2865862.png)
2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
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Description
This compound is a derivative of 6,7-dihydro-5H-cyclopenta[b]pyridine . It has a molecular formula of C22H22N2S and an average mass of 346.488 Da .
Synthesis Analysis
The synthesis of this compound involves a multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . This leads to the formation of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives . The use of benzyl chloride as an alkylating agent leads to the formation of 2-Benzylsulfanyl-4-(cyclohex-3-en-1-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile .Molecular Structure Analysis
The molecular structure of this compound is complex, with a benzylsulfanyl group attached to a cyclohex-3-enyl group, which is further attached to a 6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a Knoevenagel condensation, a Stork alkylation, and an intramolecular cyclotransamination . These reactions lead to the formation of the target bicyclic cyclopenta[b]pyridine structure .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of complex organic compounds like 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile involves intricate reactions that yield compounds with potential therapeutic and material applications. For instance, research on the synthesis and crystal structure of closely related compounds highlights the precision in molecular engineering needed to obtain desired chemical structures. These compounds often exhibit unique crystal structures, which are pivotal for understanding their chemical properties and potential applications (Moustafa & Girgis, 2007).
Potential Chemotherapeutic Applications
One particularly intriguing area of research is the exploration of 2-Benzylsulfanyl derivatives for their potential as chemotherapeutic agents. Vibrational spectroscopy and molecular docking studies have been conducted on related compounds to determine their structural characteristics and potential interactions with biological targets. Such studies provide a molecular foundation for the development of new drugs, showcasing the molecule's interactions with various proteins and its potential inhibitory activities against specific biological pathways (Haress et al., 2015).
Material Science Applications
The structural properties of these compounds also suggest potential applications in material science. The detailed molecular analysis, including HOMO-LUMO, NBO, and MEP studies, reveal insights into the electronic properties of these molecules, which could be harnessed for the development of novel materials with specific electronic or optical characteristics. Such materials could find applications in electronic devices, sensors, or as components of complex molecular systems designed for specific technological applications (Alzoman et al., 2015).
Properties
IUPAC Name |
2-benzylsulfanyl-4-cyclohex-3-en-1-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2S/c23-14-19-21(17-10-5-2-6-11-17)18-12-7-13-20(18)24-22(19)25-15-16-8-3-1-4-9-16/h1-5,8-9,17H,6-7,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNYHNLNNZHCLDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N=C(C(=C2C3CCC=CC3)C#N)SCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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